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Compound of Interest

Compound Name: SK-216

Cat. No.: B610859 Get Quote

Technical Support Center: SK-216
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to dissolving and using the PAI-1 inhibitor, SK-216,

in cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is SK-216 and what is its primary application in cell culture?

A1: SK-216 is a potent and selective inhibitor of Plasminogen Activator Inhibitor-1 (PAI-1). In

cell culture, it is primarily used to study the biological roles of PAI-1 in various physiological and

pathological processes, such as angiogenesis, cell migration, and fibrosis. For instance, it has

been shown to inhibit VEGF-induced migration and tube formation in Human Umbilical Vein

Endothelial Cells (HUVECs).

Q2: What is the chemical name and CAS number for SK-216?

A2: The chemical name for SK-216 is 2-[5-[[6-[5-(1,1-Dimethylethyl)-2-benzoxazolyl]-2-

naphthalenyl]oxy]pentyl]propanedioic acid disodium salt. Its CAS number is 654080-03-2.

Q3: Is SK-216 soluble in common cell culture solvents like DMSO or PBS?

A3: SK-216 is soluble in water. One supplier suggests a maximum concentration of 5 mM in

water with gentle warming. Another indicates solubility up to 12.50 mM in water with the aid of
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ultrasonication and heating to 60°C[1]. For in vivo studies, SK-216 has been administered

intraperitoneally in PBS, suggesting its solubility and stability in this buffer[1].

Q4: What is the recommended final concentration of SK-216 in cell culture medium?

A4: The optimal final concentration will vary depending on the cell type and the specific

experiment. Published studies have used concentrations in the range of 0-50 μM for inhibiting

the invasion of human osteosarcoma cells[1]. It is always recommended to perform a dose-

response experiment to determine the optimal concentration for your specific cell line and

assay.
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Issue Possible Cause Recommended Solution

Precipitation of SK-216 in

stock solution

The concentration exceeds the

solubility limit in the chosen

solvent.

- Prepare a fresh stock solution

at a lower concentration.- Aid

dissolution by gentle warming

or sonication as

recommended.- Ensure the

solvent is of high purity.

Precipitation upon dilution in

culture medium

The final concentration of the

compound in the aqueous

medium is too high, or the

compound has limited

aqueous solubility.

- Lower the final concentration

of SK-216 in the culture

medium.- Ensure the stock

solution is fully dissolved

before adding it to the

medium.- Add the stock

solution to the medium slowly

while vortexing or mixing.

Inconsistent experimental

results

- Degradation of the

compound.- Inaccurate

concentration of the stock

solution.- Variability in cell

culture conditions.

- Prepare fresh stock solutions

regularly and store them

properly.- Verify the

concentration of your stock

solution.- Maintain consistent

cell culture conditions,

including cell density and

passage number.

Cell toxicity observed

The concentration of SK-216 is

too high for the specific cell

line.

- Perform a dose-response

curve to determine the

cytotoxic threshold for your

cells.- Reduce the final

concentration of SK-216 used

in your experiments.

Experimental Protocols
Preparation of a 10 mM Stock Solution of SK-216
Materials:
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SK-216 powder (Molecular Weight: 533.52 g/mol )

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Weigh out 5.34 mg of SK-216 powder and transfer it to a sterile microcentrifuge tube.

Add 1 mL of sterile, nuclease-free water to the tube.

Vortex the solution thoroughly for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, gentle warming (e.g., in a 37°C water bath) or brief

sonication can be applied until the solution is clear[1].

Sterile-filter the stock solution through a 0.22 µm syringe filter into a new sterile tube.

Aliquot the stock solution into smaller working volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 533.52 g/mol

CAS Number 654080-03-2

Solubility in Water 5 mM (with gentle warming)

Solubility in Water
12.50 mM (with ultrasonic and

warming to 60°C)
[1]

Purity ≥98% (HPLC)
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Experimental Workflow

Stock Solution Preparation Cell Culture Experiment

Weigh SK-216 Powder Dissolve in Sterile Water Gentle Warming / Sonication (if needed) Sterile Filter (0.22 µm) Aliquot and Store at -20°C/-80°C Thaw Stock Aliquot Dilute in Culture Medium Treat Cells Perform Assay

Click to download full resolution via product page

Caption: Workflow for preparing SK-216 stock solution and its application in cell culture

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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